Cas no 123056-60-0 (1-(acetyloxy)cyclopropane-1-carboxylic acid)

• Product Name: 1-(acetyloxy)cyclopropane-1-carboxylic acid
• CAS No: 123056-60-0
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD19228652
• CID: 1215661
• PubChem ID: 14319625
• Update Time: 2025-11-01

1-(acetyloxy)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(acetyloxy)-
• 1-acetoxycyclopropanecarboxylic acid
• 1-ACETOXY-CYCLOPROPANECARBOXYLIC ACID
• 1-acetyloxycyclopropane-1-carboxylic acid
• 1-(acetyloxy)cyclopropane-1-carboxylic acid
• 123056-60-0
• AS-80060
• EN300-173023
• AKOS006379411
• UFGHKCAYOUCBDY-UHFFFAOYSA-N
• F74842
• SCHEMBL2479329
• DA-13989
• MFCD19228652
• 2-[(2R)-2-Methylpyrrolidin-2-yl]-1H-benzimidazole-4-carboxamide dihydrochloride
• 1-acetoxycyclopropanecarboxylicacid
• DTXSID10558865

• MDL： MFCD19228652
• Inchi： 1S/C6H8O4/c1-4(7)10-6(2-3-6)5(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： UFGHKCAYOUCBDY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(acetyloxy)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(Acetyloxy)cyclopropane-1-carboxylic Acid (CAS No. 123056-60-0): Properties, Applications, and Industry Insights

1-(Acetyloxy)cyclopropane-1-carboxylic acid (CAS 123056-60-0) is a specialized cyclopropane derivative with a unique molecular structure combining an acetyloxy group and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity profile. The cyclopropane ring in its backbone contributes to steric constraints, making it valuable for designing bioactive molecules with enhanced stability.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in drug discovery. Researchers frequently search for terms like "1-(Acetyloxy)cyclopropane-1-carboxylic acid synthesis" or "CAS 123056-60-0 suppliers," reflecting its commercial and academic relevance. The compound’s carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or other functionalized products critical for medicinal chemistry.

The acetyloxy moiety in 1-(Acetyloxy)cyclopropane-1-carboxylic acid serves as a protective group or a leaving group in organic transformations. This feature aligns with the growing interest in "green chemistry" and "atom-efficient reactions," as it reduces waste generation during synthesis. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, ensuring purity for high-value applications.

From an industrial perspective, 123056-60-0 is often discussed in forums focusing on "building blocks for APIs" (Active Pharmaceutical Ingredients). Its role in constructing chiral intermediates is particularly noteworthy, addressing the need for enantioselective synthesis in modern therapeutics. Regulatory-compliant manufacturing processes for this compound emphasize solvent recovery and low-temperature reactions to maintain yield and safety standards.

Emerging trends also highlight the potential of 1-(Acetyloxy)cyclopropane-1-carboxylic acid in material science, where its rigid structure could enhance polymer properties. Searches for "cyclopropane-based materials" and "bioactive small molecules" underscore interdisciplinary interest. As sustainability becomes a priority, innovations in catalytic methods for producing such compounds are gaining traction, reducing reliance on hazardous reagents.

In summary, CAS 123056-60-0 represents a critical chemical intermediate with expanding applications across life sciences and technology. Its dual functional groups and stereochemical features make it indispensable for researchers exploring "structure-activity relationships" or "scalable synthetic routes." Continued advancements in its production and utilization will likely reinforce its prominence in industrial and academic settings.